Cas no 823809-74-1 (Cyclohexanone, 2-bromo-2-[2-(2-bromo-5-methoxyphenyl)ethyl]-)

• Product name: Cyclohexanone, 2-bromo-2-[2-(2-bromo-5-methoxyphenyl)ethyl]-
• CAS No: 823809-74-1
• MF: C₁₅H₁₈Br₂O₂
• MW: 390.110223293304
• CID: 692632
• PubChem ID: 71418834

Cyclohexanone, 2-bromo-2-[2-(2-bromo-5-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-bromo-2-[2-(2-bromo-5-methoxyphenyl)ethyl]-
• 2-bromo-2-[2-(2-bromo-5-methoxyphenyl)ethyl]cyclohexan-1-one
• 823809-74-1
• DTXSID20838125

• Inchi： InChI=1S/C15H18Br2O2/c1-19-12-5-6-13(16)11(10-12)7-9-15(17)8-3-2-4-14(15)18/h5-6,10H,2-4,7-9H2,1H3
• InChI Key： XXKICLHVHDQHRZ-UHFFFAOYSA-N
• SMILES： COC1=CC(=C(C=C1)Br)CCC2(CCCCC2=O)Br

Computed Properties

• Exact Mass: 389.96531g/mol
• Monoisotopic Mass: 387.96735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3Ų